3,5-Diamino-4-(1-ethylcyclohexyl)pyrazole

• Molecular Formula: C11H20N4
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 4-(1-ethylcyclohexyl)-1H-pyrazole-3,5-diamine
• InChI: InChI=1S/C11H20N4/c1-2-11(6-4-3-5-7-11)8-9(12)14-15-10(8)13/h2-7H2,1H3,(H5,12,13,14,15)
• InChI Key: MWPWMELYJSBFBI-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCCCC1)C2=C(NN=C2N)N

Description

3,5-Diamino-4-(1-ethylcyclohexyl)pyrazole is a useful research compound. Its molecular formula is C11H20N4 and its molecular weight is 208.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrazine monohydrate (0.098 mL, 1.69 mmol) was added to a solution of the product from Example 145B (295 mg, 1.69 mmol) in n-butanol (5 mL), and the mixture was heated at 100° C. under nitrogen for 36 hours. The reaction solution was cooled to room temperature and concentrated under vacuum. The residue was dilute with water (15 mL) and extracted with EtOAc (2×15 mL). The combined organic phase was dried (MgSO4), filtered, and concentrated under vacuum to provide the title compound as an inseparable 1:1 mixture with 3,5-diamino-4-(1-ethylcyclohexyl)pyrazole, used directly in the next step.